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Introduction
Glyceryl dimyristate is a diacylglycerol, a type of glyceride consisting of a glycerol backbone

esterified with two myristic acid molecules. Myristic acid, a saturated fatty acid with 14 carbon

atoms, occurs naturally in various animal and vegetable fats, such as those found in nutmeg,

palm oil, and coconut oil[1]. Glyceryl dimyristate serves multiple functions across different

industries. In cosmetics and personal care products, it is primarily used as a skin-conditioning

agent and emollient[1][2][3]. Within the pharmaceutical and research sectors, it can be utilized

in formulations, such as liposomes, and as an analytical standard[4][5]. This guide provides a

detailed examination of its chemical structure, isomerism, and physicochemical properties.

Core Chemical Structure and Isomerism
The fundamental structure of glyceryl dimyristate features a central three-carbon glycerol

molecule. Two of the three hydroxyl groups of the glycerol are linked to the carboxyl groups of

two myristic acid (tetradecanoic acid) molecules via ester bonds. The remaining hydroxyl group

on the glycerol backbone is unesterified.

Glyceryl dimyristate exists as two primary positional isomers, which are determined by the

specific hydroxyl groups on the glycerol backbone that are esterified.
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1,3-Glyceryl Dimyristate: In this isomer, the myristic acid chains are attached to the sn-1

and sn-3 positions (the two outer carbon atoms) of the glycerol backbone. The hydroxyl

group on the central (sn-2) carbon remains free. This is the more stable and common

isomer[2][6].

1,2-Glyceryl Dimyristate: Here, the myristic acid chains are esterified at the sn-1 and sn-2

positions of the glycerol molecule, leaving the hydroxyl group at the sn-3 position free. This

isomer can be formed, but the 1,3-isomer is often the major component in commercial

products[6][7].

The specific isomeric form is critical as it influences the molecule's physical properties and its

spatial arrangement, which can affect its function in various applications.

Chemical Structure Visualization
The structural differences between the 1,3- and 1,2-isomers of glyceryl dimyristate are

illustrated below.
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Caption: Logical relationship of 1,3-Glyceryl Dimyristate structure.
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Caption: Logical relationship of 1,2-Glyceryl Dimyristate structure.

Physicochemical Properties and Identifiers
The key chemical and physical properties of glyceryl dimyristate are summarized in the table

below. It is important to note that different identifiers (like CAS numbers) exist for the specific

isomers and for mixtures.
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Property 1,3-Glyceryl Dimyristate 1,2-Glyceryl Dimyristate

Molecular Formula C₃₁H₆₀O₅[4][8][9] C₃₁H₆₀O₅[10]

Molecular Weight 512.81 g/mol [4][8] 512.81 g/mol

IUPAC Name

(2-hydroxy-3-

tetradecanoyloxypropyl)

tetradecanoate[9]

1-(2,3-dihydroxypropyl)

tetradecanoate

Synonyms
1,3-Dimyristin, 1,3-

Ditetradecanoylglycerol[4][9]

1,2-Dimyristin, Glycerol 1,2-

ditetradecanoate[10]

CAS Number 7770-09-4[4][9] 20255-94-1[10]

Physical State Solid[9], Crystalline Solid[4] Solid

SMILES

CCCCCCCCCCCCCC(=O)OC

C(COC(=O)CCCCCCCCCCC

CC)O[8][9]

C(OC(COC(=O)CCCCCCCCC

CCCC)CO)

(=O)CCCCCCCCCCCCC[10]

InChIKey
JADYBWICRJWGBW-

UHFFFAOYSA-N[4][8][9]

JFBCSFJKETUREV-

UHFFFAOYSA-N[10]

Note: Data for the 1,2-isomer is less commonly reported than for the 1,3-isomer. A general CAS

number for unspecified isomers is 53563-63-6[11].

Experimental Protocols
While this guide focuses on the chemical structure, the synthesis of diacylglycerols like

glyceryl dimyristate is relevant for its application.

General Synthesis Method: Glyceryl dimyristate is typically produced through the

esterification of glycerol with myristic acid[7]. This can be achieved via chemical or enzymatic

methods.

Chemical Glycerolysis: This industrial method often involves reacting triglycerides with

excess glycerol at high temperatures (220-250°C) using inorganic catalysts. This process is

generally non-specific and results in a mixture of mono-, di-, and triglycerides that require
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further purification, such as through short-path distillation, to isolate the desired diglyceride

fraction[12].

Enzymatic Synthesis: Lipases can be used as catalysts for the direct esterification of glycerol

and myristic acid. This method offers higher specificity and can be performed under milder

conditions, potentially favoring the formation of a specific isomer. Parameters such as

substrate molar ratio, enzyme load, and solvent polarity are critical for optimizing the yield of

the desired diglyceride[12].

Conclusion
The chemical structure of glyceryl dimyristate is defined by a glycerol core with two myristic

acid chains attached via ester linkages. The existence of 1,3- and 1,2- positional isomers is a

key structural feature that influences its physical properties and applications. A thorough

understanding of this structure is essential for professionals in drug development and materials

science who utilize this compound for its emollient, emulsifying, and formulation-stabilizing

properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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